NeoSTX
NeoSTX
Neosaxitoxin is a pyrrolopurine that is saxitoxin carrying a hydroxy substituent on the nitrogen atom at position 5. It is a sodium channel blocker that is undergoing clinical trials as a prolonged-duration local anesthetic. It has a role as a marine metabolite, a neurotoxin, a toxin, a local anaesthetic, a cyanotoxin, a voltage-gated sodium channel blocker and an anti-inflammatory agent. It is an alkaloid, a carbamate ester, a member of guanidines, a ketone hydrate, a pyrrolopurine, a member of hydroxylamines and a paralytic shellfish toxin. It is functionally related to a saxitoxin.
Neosaxitoxin is under investigation in clinical trial NCT01786655 (Safety Study of Long-Acting Local Anesthetic).
NeoSTX is a natural product found in Homo sapiens, Carcinoscorpius rotundicauda, and other organisms with data available.
Neosaxitoxin is under investigation in clinical trial NCT01786655 (Safety Study of Long-Acting Local Anesthetic).
NeoSTX is a natural product found in Homo sapiens, Carcinoscorpius rotundicauda, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
64296-20-4
VCID:
VC20762801
InChI:
InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,12,19-21H,1-3H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1
SMILES:
C1CN2C(=[N+](C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)[O-])N
Molecular Formula:
C10H17N7O5
Molecular Weight:
315.29 g/mol
NeoSTX
CAS No.: 64296-20-4
ADC Toxins
Cat. No.: VC20762801
Molecular Formula: C10H17N7O5
Molecular Weight: 315.29 g/mol
* For research use only. Not for human or veterinary use.
| Description | Neosaxitoxin is a pyrrolopurine that is saxitoxin carrying a hydroxy substituent on the nitrogen atom at position 5. It is a sodium channel blocker that is undergoing clinical trials as a prolonged-duration local anesthetic. It has a role as a marine metabolite, a neurotoxin, a toxin, a local anaesthetic, a cyanotoxin, a voltage-gated sodium channel blocker and an anti-inflammatory agent. It is an alkaloid, a carbamate ester, a member of guanidines, a ketone hydrate, a pyrrolopurine, a member of hydroxylamines and a paralytic shellfish toxin. It is functionally related to a saxitoxin. Neosaxitoxin is under investigation in clinical trial NCT01786655 (Safety Study of Long-Acting Local Anesthetic). NeoSTX is a natural product found in Homo sapiens, Carcinoscorpius rotundicauda, and other organisms with data available. |
|---|---|
| CAS No. | 64296-20-4 |
| Molecular Formula | C10H17N7O5 |
| Molecular Weight | 315.29 g/mol |
| IUPAC Name | [(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate |
| Standard InChI | InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,12,19-21H,1-3H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1 |
| Standard InChI Key | PPEKGEBBBBNZKS-HGRQIUPRSA-N |
| Isomeric SMILES | C1CN2C(=N)N([C@H]([C@H]3[C@]2(C1(O)O)NC(=N3)N)COC(=O)N)O |
| SMILES | C1CN2C(=[N+](C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)[O-])N |
| Canonical SMILES | C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)O |
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